2-[4-(2-Hydroxyethyl)-piperazin-1-yl]-thiazole-5-carboxylic acid methyl ester

• Molecular Formula: C11H17N3O3S
• Molecular Weight: 271.34 g/mol
• IUPAC Name: methyl 2-[4-(2-hydroxyethyl)piperazin-1-yl]-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C11H17N3O3S/c1-17-10(16)9-8-12-11(18-9)14-4-2-13(3-5-14)6-7-15/h8,15H,2-7H2,1H3
• InChI Key: UXQIGZIEUCYANU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CN=C(S1)N2CCN(CC2)CCO

Description

2-[4-(2-Hydroxyethyl)-piperazin-1-yl]-thiazole-5-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C11H17N3O3S and its molecular weight is 271.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl 2-bromothiazole-5-carboxylate 1 (222 mg, 1.00 mmol) in acetonitrile (20 mL) were added N-(2-hydroxyethyl)piperazine 14c (156 mg, 1.20 mmol) and potassium carbonate (152 mg, 1.10 mmol) under a N2 atmosphere. The reaction mixture was heated to reflux at 80° C. for 10 h. The reaction mixture was filtered through Celite and the filtrate was concentrated under reduced pressure. The residue was purified by column chromatography using silica gel to give the compound 15c (185 mg, 68.2%).